3-Methyl-1-(4-trifluoromethylphenyl)-dihydrouracil
Description
3-Methyl-1-(4-trifluoromethylphenyl)-dihydrouracil is a useful research compound. Its molecular formula is C12H11F3N2O2 and its molecular weight is 272.22 g/mol. The purity is usually 95%.
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Properties
CAS No. |
101394-18-7 |
|---|---|
Molecular Formula |
C12H11F3N2O2 |
Molecular Weight |
272.22 g/mol |
IUPAC Name |
3-methyl-1-[4-(trifluoromethyl)phenyl]-1,3-diazinane-2,4-dione |
InChI |
InChI=1S/C12H11F3N2O2/c1-16-10(18)6-7-17(11(16)19)9-4-2-8(3-5-9)12(13,14)15/h2-5H,6-7H2,1H3 |
InChI Key |
GWSSXUXEFLGFOJ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)CCN(C1=O)C2=CC=C(C=C2)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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